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Introduction

INF200 is a novel, potent, and selective small molecule inhibitor of the NLRP3 inflammasome.

[1] As a 1,3,4-oxadiazol-2-one derivative, INF200 presents a promising therapeutic agent for

mitigating inflammatory responses in a variety of disease models.[1] In vitro studies are crucial

for elucidating the precise mechanisms of action and cellular effects of INF200. These

application notes provide detailed protocols for the effective delivery of INF200 to various cell

types in an in vitro setting, enabling researchers to investigate its biological activities.

Mechanism of Action

INF200 functions by directly inhibiting the NLRP3 inflammasome, a key component of the

innate immune system.[1] The NLRP3 inflammasome, upon activation by various stimuli,

triggers the maturation and release of pro-inflammatory cytokines, such as interleukin-1β (IL-

1β), and induces pyroptotic cell death.[1] By targeting the NACHT domain of the NLRP3
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protein, INF200 effectively prevents its activation and the subsequent downstream

inflammatory signaling.[1]

Quantitative Data Summary
The following table summarizes the reported in vitro efficacy of INF200 in human

macrophages.

Cell Type Stimulus
INF200
Concentrati
on

Endpoint Result Reference

Human

Macrophages
LPS/ATP 10 µM Pyroptosis

66.3 ± 6.6%

prevention
[1]

Human

Macrophages
LPS/MSU 10 µM Pyroptosis

61.6 ± 11.5%

prevention
[1]

Human

Macrophages
Not Specified 10 µM

IL-1β

Release

35.5 ± 8.8%

reduction
[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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